Cas no 2172435-42-4 (1-(3-hydroxythiolan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid)

• Product Name: 1-(3-hydroxythiolan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid
• CAS No: 2172435-42-4
• MF: C₁₃H₂₂O₃S
• MW: 258.376983165741
• CID: 5800291
• PubChem ID: 165602224
• Update Time: 2025-07-09

1-(3-hydroxythiolan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxythiolan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid
• 2172435-42-4
• EN300-1630173

• Inchi： 1S/C13H22O3S/c1-9-5-10(2)7-12(6-9,11(14)15)13(16)3-4-17-8-13/h9-10,16H,3-8H2,1-2H3,(H,14,15)
• InChI Key： PQHOMCOAJVBMDP-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(C(=O)O)CC(C)CC(C)C1)O

Computed Properties

• Exact Mass: 258.12896573g/mol
• Monoisotopic Mass: 258.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.8Ų

Additional information on 1-(3-hydroxythiolan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(3-hydroxythiolan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid (CAS No. 2172435-42-4)

The compound 1-(3-hydroxythiolan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid (CAS No. 2172435-42-4) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex nomenclature reflects its intricate architecture, combining a thiolane ring with a hydroxyl group and a carboxylic acid functional group. This combination of features makes it a promising candidate for applications in drug discovery, particularly in the development of novel therapeutics targeting metabolic disorders and inflammatory diseases.

In recent years, the demand for specialty chemicals like 1-(3-hydroxythiolan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid has surged, driven by advancements in precision medicine and biocatalysis. Researchers are particularly intrigued by its potential role in modulating enzymatic pathways, a topic frequently searched in academic and industrial circles. The compound's stereochemistry and hydrogen-bonding capacity further enhance its utility in designing high-affinity ligands for biological targets.

The synthesis of 1-(3-hydroxythiolan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid often involves multi-step organic reactions, including cyclization and oxidation processes. Its CAS No. 2172435-42-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. Given the growing emphasis on green chemistry, efforts are underway to optimize its production using sustainable catalysts and solvents, aligning with global trends in eco-friendly synthesis.

From a commercial perspective, 1-(3-hydroxythiolan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid is increasingly listed in catalogs of fine chemicals suppliers, catering to the needs of contract research organizations (CROs) and pharmaceutical innovators. Its applications extend to proteomics and metabolomics, where it serves as a reference standard or intermediate. The compound's lipophilicity and molecular weight are frequently analyzed parameters, as they influence its bioavailability and pharmacokinetic properties.

In the context of drug delivery systems, 1-(3-hydroxythiolan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid has been explored for its compatibility with nanocarriers and polymeric matrices. These investigations are part of broader efforts to address challenges in targeted therapy, a hot topic in biomedical research. Additionally, its potential as a chiral building block underscores its value in asymmetric synthesis, a field that continues to attract attention due to its relevance in producing enantiomerically pure drugs.

Safety and regulatory compliance are paramount when handling 1-(3-hydroxythiolan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid. While it is not classified as a hazardous material, proper laboratory practices and material safety data sheets (MSDS) must be consulted to ensure safe usage. The compound's stability under various pH conditions and temperature ranges is also a subject of ongoing study, particularly for industrial-scale applications.

In summary, 1-(3-hydroxythiolan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid (CAS No. 2172435-42-4) represents a versatile and scientifically significant molecule. Its structural complexity and functional diversity position it at the forefront of medicinal chemistry and material science. As research progresses, its role in addressing unmet medical needs and advancing sustainable chemical processes is expected to expand, making it a compound of enduring relevance.